Cas no 97526-58-4 (Pentanedioic acid, monodecyl ester)

• Product Name: Pentanedioic acid, monodecyl ester
• CAS No: 97526-58-4
• MF: C₁₅H₂₇O₄
• MW: 271.372485399246
• CID: 751031
• PubChem ID: 53431397
• Update Time: 2025-04-19

Pentanedioic acid, monodecyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, monodecyl ester
• 5-decoxy-5-oxopentanoate
• 5-(DECYLOXY)-5-OXOPENTANOATE
• 97526-58-4
• DTXSID00700336

• Inchi： 1S/C15H28O4/c1-2-3-4-5-6-7-8-9-13-19-15(18)12-10-11-14(16)17/h2-13H2,1H3,(H,16,17)/p-1
• InChI Key： LKSWDKHFKYWPAU-UHFFFAOYSA-M
• SMILES： O(C(CCCC(=O)[O-])=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 271.191
• Monoisotopic Mass: 271.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.4A^2